Cas no 2228597-30-4 (5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228597-30-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5771137
• PubChem ID: 165721202
• Update Time: 2025-06-08

5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228597-30-4
• EN300-1875531
• 5-(2-{[(tert-butoxy)carbonyl]amino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C16H19N3O4/c1-16(2,3)23-15(22)18-12-8-6-5-7-10(12)13-11(14(20)21)9-17-19(13)4/h5-9H,1-4H3,(H,18,22)(H,20,21)
• InChI Key： FRBMRDDYWXMCML-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C1=C(C(=O)O)C=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228597-30-4)

The compound 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2228597-30-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in medicinal chemistry. The presence of multiple functional groups, including a tert-butoxy carbonylamino moiety and a methylpyrazole core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives due to their ability to interact with various biological targets. The 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid structure presents an intriguing combination of pharmacophoric elements that could enhance its binding affinity and selectivity towards specific enzymes or receptors. This has sparked considerable interest among researchers exploring novel therapeutic agents.

In the context of modern medicinal chemistry, the tert-butoxy carbonylamino group serves as a protective amino function, which is crucial in multi-step synthetic pathways. This protecting group ensures stability during chemical transformations while allowing for controlled deprotection steps, making it an invaluable feature in drug synthesis. Additionally, the phenyl ring attached to the pyrazole core introduces additional spatial and electronic properties that can modulate the compound's biological activity. Such structural features are often exploited to fine-tune pharmacokinetic profiles and improve drug-like properties.

The methylpyrazole moiety is another key feature of this compound, contributing to its overall molecular shape and potential interactions with biological targets. Pyrazole derivatives have been extensively studied for their role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The structural motif of 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid aligns well with these trends, suggesting its potential as a lead compound or intermediate in the development of new drugs.

Recent research has demonstrated the efficacy of pyrazole-based compounds in modulating enzyme activity, particularly kinases and other signaling proteins. The specific arrangement of functional groups in 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid may enable it to interact with such targets in a unique manner. For instance, studies have shown that pyrazole derivatives can inhibit the activity of Janus kinases (JAKs), which are implicated in various inflammatory diseases. The presence of both polar and nonpolar regions in this compound could facilitate its binding to hydrophobic pockets within these enzymes.

Moreover, the tert-butoxy carbonylamino group not only serves as a protecting group but also introduces steric hindrance that can enhance binding specificity. This feature is particularly important in drug design, where minimizing off-target effects is crucial for improving therapeutic efficacy and reducing side effects. The combination of these structural elements makes 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid a promising candidate for further exploration.

In synthetic terms, the preparation of this compound involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. The introduction of the methylpyrazole core can be achieved through various cyclization reactions, while the attachment of the phenyl ring and the tert-butoxy carbonylamino group requires careful selection of reagents and reaction conditions. Advances in catalytic processes have made it possible to achieve these transformations with high efficiency and selectivity, reducing waste and improving yields.

The biological evaluation of 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is currently underway in several research laboratories. Preliminary data suggest that this compound exhibits interesting pharmacological properties when tested against various cellular models. For example, it has shown potential as an inhibitor of certain inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with other biological targets is being investigated to uncover new therapeutic applications.

The role of computational chemistry has been instrumental in guiding the design and optimization of this compound. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By leveraging these tools, scientists can identify promising analogs before conducting expensive experimental trials. This approach not only accelerates drug discovery but also reduces costs associated with traditional screening methods.

The future prospects for 5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid are bright, given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this compound from a laboratory curiosity into a viable therapeutic agent.

In conclusion,5-(2-{(tert-butoxy)carbonylamino}phenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228597-30-4) represents an exciting development in pharmaceutical chemistry. Its combination of functional groups and structural motifs positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.